Cas no 2137971-50-5 (rac-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}(2-methylbutan-2-yl)amine)

• Product Name: rac-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}(2-methylbutan-2-yl)amine
• CAS No: 2137971-50-5
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 6349566
• PubChem ID: 165450851
• Update Time: 2025-07-08

rac-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}(2-methylbutan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-712644
• 2137971-50-5
• rac-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}(2-methylbutan-2-yl)amine

• Inchi： 1S/C13H25NO/c1-4-12(2,3)14-10-13-7-5-6-11(13)15-9-8-13/h11,14H,4-10H2,1-3H3/t11-,13-/m1/s1
• InChI Key： GREFHHYKSUMVPT-DGCLKSJQSA-N
• SMILES： O1CC[C@@]2(CNC(C)(C)CC)CCC[C@@H]12

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on rac-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}(2-methylbutan-2-yl)amine

Rac-{[(3aR,6aR)-Hexahydro-2H-Cyclopenta[b]Furan-3a-Yl]Methyl}(2-Methylbutan-2-Yl)Amine: A Comprehensive Overview

The compound rac-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}(2-methylbutan-2-yl)amine (CAS No. 2137971-50-5) is a complex organic molecule with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of amines, specifically a secondary amine, and its structure incorporates a bicyclic framework with stereochemical complexity. The molecule's name reflects its intricate architecture, with the cyclopenta[b]furan ring system being a key structural feature.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Researchers have explored its ability to act as a bioisostere, where it can mimic the pharmacophoric properties of other molecules while offering improved pharmacokinetic profiles. This has led to investigations into its role as a lead compound in the development of novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders.

The stereochemistry of the compound is particularly significant, as it influences its bioavailability and binding affinity to biological targets. The (3aR,6aR) configuration is critical for maintaining the molecule's stability and functionality. Advanced computational methods, such as molecular docking studies, have been employed to assess its interaction with proteins and enzymes, providing insights into its potential therapeutic applications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving ring-closing metathesis and subsequent functionalization. The use of Grubbs catalysts has been pivotal in achieving the desired bicyclic structure with high stereoselectivity. Recent advancements in catalytic methods have further enhanced the efficiency of this synthesis pathway, making it more amenable to large-scale production.

From an environmental perspective, the compound's biodegradability and toxicological profile have been subjects of recent research. Studies indicate that under specific conditions, it exhibits moderate biodegradation rates, which is crucial for assessing its environmental impact. Additionally, toxicological evaluations have provided valuable data on its safety profile, which is essential for regulatory compliance in pharmaceutical and industrial applications.

The application of this compound extends beyond pharmaceuticals. It has been explored as a building block in the construction of advanced materials, such as self-healing polymers, where its unique mechanical properties contribute to enhanced durability and flexibility. Furthermore, its role in catalytic processes has been investigated, with promising results in asymmetric catalysis for organic synthesis.

Recent breakthroughs in analytical techniques have enabled more precise characterization of this compound. Techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have provided detailed insights into its molecular structure and purity. These advancements have significantly improved the quality control processes in manufacturing facilities.

In conclusion, rac-{[(3aR,6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]methyl}(2-methylbutan-2-yl)amine (CAS No. 2137971-50-5) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure, stereochemical properties, and functional versatility make it a valuable asset in contemporary research and development efforts.